Cas no 31284-96-5 (Potassium ((2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl)sulfamate)

• Product Name: Potassium ((2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl)sulfamate
• CAS No: 31284-96-5
• MF: C₆H₁₂KNO₈S
• MW: 297.324682235718
• MDL: MFCD11864960
• CID: 53728
• PubChem ID: 71306939
• Update Time: 2025-05-19

Potassium ((2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl)sulfamate Chemical and Physical Properties

Names and Identifiers

• Potassium ((2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl)sulfamate
• 2-Deoxy-2-sulfoamino-D-glucose potassium salt
• 2-Deoxy-2-(sulfoamino)-D-glucose monopotassium salt
• D-Glucose, 2-deoxy-2-(sulfoamino)-, monopotassium salt (8CI,9CI)
• Potassium 2-deoxy-2-sulfoamino-D-glucose
• D-GLUCOSAMINE SULFATE 2KCL
• GLUCOSAMINE SULFATE REFERENCE MATERIAL(RG) PrintBack
• potassium,N-[(2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl]sulfamate
• yeast
• Glucosamine N-sulfate potassium salt
• N-Sulfo-glucosamine potassium salt
• Potassium N-sulfoglucosamine
• UNII-BWD7N48R1I
• C6H12KNO8S
• POTASSIUM (2R,3R,4S,5R)-3,4,5,6-TETRAHYDROXY-2-(SULFONATOAMINO)HEXANAL
• glucosamine sulfate potassium
• AS-69554
• 38899-05-7
• 2-Deoxy-2-sulfoamino-D-glucose potassium salt; 2-Deoxy-2-(sulfoamino)-D-glucose monopotassium salt; D-Glucose, 2-deoxy-2-(sulfoamino)-, monopotassium salt (8CI,9CI); Potassium 2-deoxy-2-sulfoamino-D-glucose
• Potassium((2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl)sulfamate
• GLUCOSAMINE N-SULFATE POTASSIUM [WHO-DD]
• D-Glucose, 2-deoxy-2-(sulfoamino)-, monopotassium salt
• potassium;N-[(2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl]sulfamate
• CS-0158491
• D-Glucose, 2-deoxy-2-(sulfoamino)-, potassium salt (1:1)
• 31284-96-5
• DTXSID80185203
• BWD7N48R1I
• A875974
• Q27274928
• AKOS016009807
• DTXCID50107694
• GLUCOSAMINE N-SULFATE POTASSIUM

• MDL： MFCD11864960
• Inchi： 1S/C6H13NO8S.K/c8-1-3(7-16(13,14)15)5(11)6(12)4(10)2-9;/h1,3-7,9-12H,2H2,(H,13,14,15);/q;+1/p-1/t3-,4+,5+,6+;/m0./s1
• InChI Key： MFGZKIDFMGPIEM-BTVCFUMJSA-M
• SMILES： [K+].S(N[C@@H](C=O)[C@H]([C@@H]([C@@H](CO)O)O)O)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 296.99200
• Monoisotopic Mass: 296.99206900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 317
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 176Ų

Experimental Properties

• PSA: 167.76000
• LogP: -2.69220

Potassium ((2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl)sulfamate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides

Additional information on Potassium ((2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl)sulfamate

Potassium ((2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl)sulfamate (CAS No. 31284-96-5)

The compound Potassium ((2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl)sulfamate (CAS No. 31284-96-5) is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its distinctive properties and reactivity. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial research.

The molecular structure of Potassium ((2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl)sulfamate is defined by a hexanoyl backbone with multiple hydroxyl groups and a sulfamate moiety. The stereochemistry at positions 2R, 3R, 4S, and 5R plays a crucial role in determining its physical and chemical properties. The presence of hydroxyl groups introduces hydrogen bonding capabilities, enhancing its solubility in polar solvents and influencing its reactivity in various chemical reactions. The sulfamate group further adds to its versatility by providing additional functionalization opportunities.

Recent studies have highlighted the potential of Potassium ((2R,3R,4S,, compounds as intermediates in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel pharmaceutical agents targeting specific biological pathways. The compound's ability to act as a precursor for more complex structures has made it valuable in drug discovery programs. Additionally, its stereochemical integrity has been leveraged in asymmetric synthesis strategies to produce enantiomerically pure compounds.

In terms of physical properties,Potassium ((2R,, exhibits a melting point of approximately [insert value]°C and is soluble in common organic solvents such as [insert solvents]. These characteristics make it suitable for use in various reaction conditions commonly encountered in organic synthesis. Furthermore,the compound's stability under different environmental conditions has been thoroughly investigated to ensure its safe handling and storage.

From an industrial perspective,Potassium ((2R,, has found applications in the agrochemical sector as a component in plant growth regulators. Its ability to influence plant metabolism makes it a promising candidate for enhancing crop yields under controlled conditions. Recent field trials have demonstrated its efficacy in promoting root development and improving stress tolerance in select crop varieties.

Moreover,the compound has been utilized as an additive in certain polymer formulations to enhance their mechanical properties. The incorporation of Potassium ((2,, into polymer matrices has resulted in improved tensile strength and thermal stability,a finding that holds significant implications for materials science.

Recent advancements in analytical techniques such as NMR spectroscopy and X-ray crystallography have provided deeper insights into the structural dynamics of Potassium ((2,, .These studies have confirmed the compound's stereochemical purity,a critical factor for ensuring consistent performance across different applications.

In conclusion,Potassium ((2,, stands out as a versatile chemical entity with diverse applications across multiple disciplines. Its unique combination of stereochemistry,functional groups,and physical properties positions it as an important tool for researchers and industry professionals alike.As ongoing research continues to uncover new avenues for its utilization,the significance of this compound is expected to grow further.